Methyl 3-chloro-4-methoxyphenylacetate

• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• IUPAC Name: methyl 2-(3-chloro-4-methoxyphenyl)acetate
• InChI: InChI=1S/C10H11ClO3/c1-13-9-4-3-7(5-8(9)11)6-10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key: LJMHFESNTLDPNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)OC)Cl

Description

Methyl 3-chloro-4-methoxyphenylacetate is a chlorinated aromatic methyl ester characterized by a phenylacetate backbone substituted with a chlorine atom at the 3-position and a methoxy group at the 4-position. Its structural features—electron-withdrawing (chloro) and electron-donating (methoxy) substituents—create a unique electronic environment that influences reactivity and interaction with biological targets.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

Key structural analogs include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Use Cases
Methyl 3-chloro-4-methoxyphenylacetate	3-Cl, 4-OCH₃	C₁₀H₁₁ClO₃	214.65	Synthesis of heterocyclic drugs
Methyl 4-chlorophenylacetate	4-Cl	C₉H₉ClO₂	184.62	Pharmaceutical reference material
Methyl 4-amino-3-chloro-5-(trifluoromethyl)phenylacetate	4-NH₂, 3-Cl, 5-CF₃	C₁₀H₉ClF₃NO₂	267.63	Specialty chemical synthesis

Structural Insights :

• Methyl 4-chlorophenylacetate lacks the methoxy group, reducing steric hindrance and electronic complexity compared to this compound. This simplification may enhance its stability in industrial processes .

Physicochemical Properties

• Solubility: The methoxy group in this compound likely increases polarity compared to Methyl 4-chlorophenylacetate, enhancing solubility in polar solvents like ethanol or methanol .
• Stability : Chlorine at the 3-position may reduce susceptibility to electrophilic substitution compared to para-substituted analogs, as steric effects from the methoxy group could hinder reactions .
• Boiling/Melting Points : Methyl 4-chlorophenylacetate (MW 184.62) has a lower molecular weight than this compound (MW 214.65), suggesting lower melting points and higher volatility .